Cas no 27256-91-3 (4-Hydrazinylpyridine)

• Product Name: 4-Hydrazinylpyridine
• CAS No: 27256-91-3
• MF: C₅H₇N₃
• MW: 109.129180192947
• MDL: MFCD00731049
• CID: 95142
• PubChem ID: 416631
• Update Time: 2025-08-03

4-Hydrazinylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydrazinylpyridine
• 4-hydrazinylpyridine hydrochloride
• 4-hydrazinylpyridine dihydrochloride
• Pyridine, 4-hydrazinyl-
• pyridine, 4-hydrazino-
• 4-Hydrazinopyridine
• 4-HYDRAZINOPYRIDINE XHCL
• C5H7N3
• pyridin-4-ylhydrazine
• 4-hydrazinopyridine(SALTDATA: HCl)
• 4-pyridylhydrazine
• isonicotinic hydrazide
• Pyridin-4-yl-hydrazine
• Pyridin-4-yl-hydrazine hydrobromide
• AB01326782-02
• 2-(Pyridin-4-yl)hydrazine
• FS-5313
• Pyridin4-yl-hydrazine
• NCGC00334755-01
• Pyridine, 4-hydrazino- hydrochloride
• AMY11940
• SCHEMBL990727
• 27256-91-3
• A12140
• AKOS000112928
• 4-hydrazinylpyridinehydrochloride
• DTXSID30329014
• PROSTAGLANDING2
• SB10024
• SY128124
• CS-0183279
• MFCD00731049
• 4-Pyridyl-hydrazin
• 1-(pyridin-4-yl)hydrazine hydrochloride
• BB 0237290
• EN300-36771
• pyridine-4-yl-hydrazine
• ALBB-013879
• STK662540
• pyridine, 4-hydrazino-, dihydrochloride
• 685-765-4
• DTXCID50280118

• MDL： MFCD00731049
• Inchi： 1S/C5H7N3/c6-8-5-1-3-7-4-2-5/h1-4H,6H2,(H,7,8)
• InChI Key： KRTLKPFLTASKCG-UHFFFAOYSA-N
• SMILES： N(C1C=CN=CC=1)N

Computed Properties

• Exact Mass: 109.06400
• Monoisotopic Mass: 109.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 58.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9A^2
• XLogP3: 0.1

Experimental Properties

• Density: 1.222
• Boiling Point: 286.4°C at 760 mmHg
• Flash Point: 127°C
• Refractive Index: 1.657
• PSA: 50.94000
• LogP: 1.14050

Additional information on 4-Hydrazinylpyridine

Introduction to 4-Hydrazinylpyridine (CAS No. 27256-91-3)

4-Hydrazinylpyridine, with the chemical formula C₅H₈N₄, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and chemical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 27256-91-3, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its structural composition, featuring a pyridine ring substituted with a hydrazine moiety, makes it a valuable building block for developing novel therapeutic agents.

The utility of 4-hydrazinylpyridine stems from its reactivity, which allows for the formation of diverse chemical bonds and functional groups. This characteristic has positioned it as a key component in the synthesis of hydrazine-based drugs, which are known for their pharmacological properties such as antitubercular, anticancer, and anti-inflammatory effects. Recent advancements in medicinal chemistry have highlighted its role in designing molecules that target specific enzymatic pathways, thereby enhancing drug efficacy and reducing side effects.

In the realm of academic research, 4-hydrazinylpyridine has been extensively studied for its potential applications in drug discovery. One notable area of interest is its incorporation into small-molecule inhibitors that modulate enzyme activity. For instance, studies have demonstrated its effectiveness in synthesizing compounds that inhibit kinases and phosphodiesterases, which are critical targets in oncology and neurology. The hydrazine group in 4-hydrazinylpyridine facilitates nucleophilic addition reactions, enabling the construction of complex molecular architectures with high precision.

Recent clinical trials have explored the therapeutic potential of derivatives of 4-hydrazinylpyridine in treating chronic inflammatory diseases. Researchers have reported promising results in preclinical models, where hydrazine-containing compounds exhibited significant anti-inflammatory and immunomodulatory effects. These findings underscore the importance of 4-hydrazinylpyridine as a precursor in developing next-generation therapeutics that address unmet medical needs.

The synthesis of 4-hydrazinylpyridine typically involves multi-step organic reactions, often starting from readily available pyridine derivatives. Advances in synthetic methodologies have improved the efficiency and scalability of its production, making it more accessible for industrial applications. Techniques such as catalytic hydrogenation and nucleophilic substitution are commonly employed to introduce the hydrazine functionality into the pyridine core. These synthetic strategies ensure high yields and purity, which are essential for pharmaceutical-grade materials.

The chemical properties of 4-hydrazinylpyridine also make it a valuable tool in material science and industrial chemistry. Its ability to form coordination complexes with metal ions has led to investigations into its applications as a ligand in catalysis and sensing technologies. Additionally, its stability under various conditions allows for its use in long-term storage solutions for sensitive chemical intermediates.

From a regulatory perspective, 4-hydrazinylpyridine (CAS No. 27256-91-3) is subject to standard safety protocols due to its reactive nature. Proper handling procedures are essential to ensure worker safety and environmental compliance. While it is not classified as a hazardous material under current regulations, its hydrazine group necessitates careful storage and handling to prevent unintended reactions.

In conclusion, 4-hydrazinylpyridine represents a cornerstone compound in modern pharmaceutical research. Its structural versatility and reactivity have enabled the development of innovative therapeutic agents with broad clinical applications. As research continues to uncover new synthetic pathways and pharmacological targets, the significance of this compound is expected to grow further. The ongoing exploration of its derivatives promises to yield groundbreaking advancements in medicine and chemistry.